Cas no 97011-16-0 (Pyrrolo[1,2-a]pyrazine-1,4-dione-4-17O,hexahydro-, (S)- (9CI))

• Product Name: Pyrrolo[1,2-a]pyrazine-1,4-dione-4-17O,hexahydro-, (S)- (9CI)
• CAS No: 97011-16-0
• MF: C₇H₁₀N₂O₂
• MW: 154.166501522064
• CID: 809609
• PubChem ID: 126154
• Update Time: 2025-04-19

Pyrrolo[1,2-a]pyrazine-1,4-dione-4-17O,hexahydro-, (S)- (9CI) Chemical and Physical Properties

Names and Identifiers

• Pyrrolo[1,2-a]pyrazine-1,4-dione-4-17O,hexahydro-, (S)- (9CI)
• cyclo(prolylglycyl)
• W7O69J5F2B
• CYCLIC GLYCINE-PROLINE
• Cyclo(pro-gly)
• Cyclo-prolylglycine
• (8AR)-HEXAHYDROPYRROLO[1,2-A]PYRAZINE-1,4-DIONE
• (S)-Hexahydropyrrolo(1,2-a)pyrazine-1,4-dione-4-17O
• HMS2270J17
• 97011-16-0
• MLS004714430
• SCHEMBL4247464
• GIO
• AMY5682
• Q27095302
• MLS001049064
• AC-31820
• DTXSID60914215
• (8aS)-hexahydropyrrolo[1,2-a]pyrazine-1,4-dione
• NS00068278
• NA831
• (S)-Hexahydropyrrolo[1,2-a]pyrazine-1,4-dione
• NA 831 [WHO-DD]
• NCGC00246192-01
• (8aS)-2,3,6,7,8,8a-hexahydropyrrolo[1,2-a]pyrazine-1,4-dione
• Traneurocin
• CYCLO-(GLYCINE-L-PROLINE) INHIBITOR
• Cyclo(glycyl-L-prolyl)
• Na 831
• 1,4-dioxo
• DB04541
• (8aS)-octahydropyrrolo[1,2-a]piperazine-1,4-dione
• Cyclo-Gly-Pro >=98% (GC/HPLC)
• CYCLO(-GLY-PRO)
• Cyclo(Gly-L-Pro)
• CGP
• MFCD00055967
• NA-831
• SMR000386902
• AS-34882
• Pyrrolo(1,2-a)pyrazine-1,4-dione-4-17O, hexahydro-, (S)-
• (8aR)-octahydropyrrolo[1,2-a]piperazine-1,4-dione
• OWOHLURDBZHNGG-YFKPBYRVSA-N
• AKOS006273250
• Cyclo-Gly-Pro
• (R,S)-Hexahydro-pyrrolo[1,2-a]pyrazine-1,4-dione
• Z1198149427
• Cyclo(gly-pro)
• cyclo-GP
• Cyclo(pro-O-gly)
• 3705-27-9
• CS-0053108
• CHEMBL360216
• 1-Hydroxy-6,7,8,8a-tetrahydropyrrolo[1,2-a]pyrazin-4(3H)-one
• SB11360
• Pyrrolo(1,2-a)pyrazine-1,4-dione-4-170, hexahydro-, (S)-
• EN300-7691430
• UNII-W7O69J5F2B
• 1w1p
• cyclo-Glycyl-L-Proline

• Inchi： 1S/C7H10N2O2/c10-6-4-8-7(11)5-2-1-3-9(5)6/h5H,1-4H2,(H,8,11)/t5-/m0/s1
• InChI Key： OWOHLURDBZHNGG-YFKPBYRVSA-N
• SMILES： O=C1[C@@H]2CCCN2C(CN1)=O

Computed Properties

• Exact Mass: 154.074228
• Monoisotopic Mass: 154.074228
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 11
• Rotatable Bond Count: 0
• Complexity: 215
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 1
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 49.4
• XLogP3: -0.6

Experimental Properties

• Density: 1.32
• Boiling Point: 447.9°Cat760mmHg
• Flash Point: 224.7°C

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic acids and derivatives Carboxylic acids and derivatives Alpha amino acids and derivatives